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Compound of Interest

Compound Name: YW3-56 hydrochloride

Cat. No.: B12428441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of YW3-56
hydrochloride, a PAD inhibitor, for use in various research experiments. Adherence to these

guidelines is crucial for ensuring the compound's stability, activity, and the reproducibility of

experimental results.

Compound Information
Compound Name YW3-56 hydrochloride

Synonyms YW356, YW3 56

CAS Number
2309756-20-3 (HCl), 1374311-17-7 (free base)

[1]

Molecular Formula C27H33Cl2N5O2[1]

Molecular Weight 530.49 g/mol [1]

Mechanism of Action

YW3-56 is a PAD2/PAD4 inhibitor. It activates

p53 target genes, induces ER stress through the

PERK-eIF2α-ATF4 signaling cascade, inhibits

mTOR signaling, and blocks autophagy flux.[2]
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Solubility Data
Proper solvent selection is critical for preparing YW3-56 hydrochloride solutions. Based on

available data, the following solvent can be used:

Solvent Solubility Molarity Notes

Methanol 10 mg/mL 18.85 mM

Sonication is

recommended to aid

dissolution.[3]

Note: It is always recommended to perform a small-scale solubility test before preparing a large

stock solution. The solubility of the compound in other common solvents such as DMSO,

ethanol, and aqueous buffers has not been explicitly reported in the public domain. Therefore,

methanol is the recommended solvent for preparing the primary stock solution.

Storage and Stability
To maintain the integrity and activity of YW3-56 hydrochloride, proper storage is essential.

Form
Storage

Temperature
Duration Conditions

Powder -20°C 3 years

0 - 4°C
Short term (days to

weeks)
Dry and dark[1]

-20°C
Long term (months to

years)
Dry and dark[1]

In Solvent -80°C 1 year

-20°C Long term (months)

0 - 4°C
Short term (days to

weeks)
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Note: Avoid repeated freeze-thaw cycles of the stock solution to prevent degradation. It is

advisable to aliquot the stock solution into smaller, single-use volumes.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Methanol
Materials:

YW3-56 hydrochloride powder

Anhydrous methanol (ACS grade or higher)

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Sonicator (water bath or probe)

Calibrated micropipettes and sterile tips

Protocol:

Calculate the required mass of YW3-56 hydrochloride. To prepare 1 mL of a 10 mM stock

solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 530.49 g/mol = 5.30 mg

Weigh the YW3-56 hydrochloride. Carefully weigh 5.30 mg of the compound and transfer it

to a sterile vial.

Add the solvent. Add 1 mL of anhydrous methanol to the vial containing the compound.

Dissolve the compound. Tightly cap the vial and vortex for 30 seconds.

Sonicate. If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10

minutes.[3] Visually inspect the solution to ensure there are no visible particles.
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Store the stock solution. Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile

microcentrifuge tubes and store at -80°C for long-term use.

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM YW3-56 hydrochloride stock solution in methanol

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Thaw the stock solution. On the day of the experiment, thaw a single aliquot of the 10 mM

stock solution at room temperature.

Prepare an intermediate dilution (optional but recommended). To minimize the concentration

of methanol in the final cell culture, it is good practice to first prepare an intermediate dilution

in cell culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10

mM stock solution 1:10 in culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Prepare the final working solution. Further dilute the intermediate solution or the stock

solution to the desired final concentration in the cell culture medium. For example, to treat

NB4 cells with final concentrations of 2, 4, and 8 µM, you can perform the following dilutions

from a 1 mM intermediate solution:

For 2 µM: 1:500 dilution (e.g., 2 µL of 1 mM solution in 998 µL of medium)

For 4 µM: 1:250 dilution (e.g., 4 µL of 1 mM solution in 996 µL of medium)

For 8 µM: 1:125 dilution (e.g., 8 µL of 1 mM solution in 992 µL of medium)

Vehicle Control. Prepare a vehicle control with the same final concentration of methanol as

the highest concentration of YW3-56 hydrochloride used in the experiment.
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Add to cells. Gently mix the final working solutions and add them to your cell cultures.

Visualizations
Experimental Workflow for Solution Preparation

Workflow for YW3-56 Hydrochloride Solution Preparation
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Caption: Workflow for preparing YW3-56 hydrochloride solutions.

Simplified Signaling Pathway of YW3-56
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Simplified Signaling Pathway of YW3-56
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Caption: Simplified signaling pathway of YW3-56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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